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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-3-one

Cat. No.: B178088 Get Quote

This technical guide provides a comprehensive overview of 1-ethylpyrrolidin-3-one, a

heterocyclic compound of interest in chemical synthesis and drug discovery. Due to the limited

availability of direct experimental data for this specific molecule, this document synthesizes

information from established chemical principles and data on structurally analogous

compounds to infer its properties, potential synthetic routes, and biological significance.

Chemical and Physical Data
While extensive experimental data for 1-ethylpyrrolidin-3-one is not widely published, its

fundamental chemical identifiers have been established. The physicochemical properties of the

closely related isomer, 1-ethyl-2-pyrrolidone, are included for comparative purposes.

Table 1: Chemical Identifiers for 1-Ethylpyrrolidin-3-one
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Identifier Value

IUPAC Name 1-ethylpyrrolidin-3-one[1]

Chemical Formula C₆H₁₁NO[1]

Canonical SMILES CCN1CCC(=O)C1[1]

CAS Registry Number 102153-86-6[1]

Molecular Weight 113.16 g/mol

InChI
InChI=1S/C6H11NO/c1-2-7-4-3-6(8)5-7/h2-

5H2,1H3[1]

InChIKey XXXQFHALDVELNQ-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of the Isomer 1-Ethyl-2-pyrrolidone for Comparison

Property Value

Boiling Point 212 °C[2]

Density 0.9974 g/cm³[2]

Solubility Miscible with water[2]

Based on its molecular structure, 1-ethylpyrrolidin-3-one is anticipated to be a polar liquid at

room temperature, exhibiting solubility in water and other polar organic solvents.

Potential Synthetic Protocols
Specific, detailed experimental protocols for the synthesis of 1-ethylpyrrolidin-3-one are not

readily available in the surveyed literature. However, a plausible and common synthetic route

would involve the oxidation of the corresponding secondary alcohol, 1-ethylpyrrolidin-3-ol.

Hypothetical Experimental Protocol: Oxidation of 1-
Ethylpyrrolidin-3-ol
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This generalized protocol is based on standard organic synthesis techniques for the oxidation

of a secondary alcohol to a ketone.

Materials:

1-Ethylpyrrolidin-3-ol

Oxidizing agent (e.g., Pyridinium chlorochromate (PCC), or reagents for Swern or Dess-

Martin oxidation)

Anhydrous solvent (e.g., Dichloromethane (DCM))

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Eluent for chromatography (e.g., a mixture of hexane and ethyl acetate)

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 1-ethylpyrrolidin-3-ol in

anhydrous DCM.

To the stirred solution, add the chosen oxidizing agent in a controlled manner. The

temperature should be monitored and controlled as required by the specific oxidation

reaction.

The progress of the reaction should be monitored by a suitable technique, such as Thin-

Layer Chromatography (TLC).

Once the reaction is complete, the reaction mixture is quenched and worked up according to

the specific requirements of the oxidant used.

The organic layer is then washed with appropriate aqueous solutions (e.g., saturated sodium

bicarbonate, water, and brine), dried over an anhydrous drying agent like MgSO₄, and

filtered.

The solvent is removed from the filtrate under reduced pressure.
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The resulting crude product is purified by flash column chromatography on silica gel to yield

the pure 1-ethylpyrrolidin-3-one.

Logical Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 1-ethylpyrrolidin-3-one.

Potential Applications and Biological Significance
While there is no direct evidence of the biological activities of 1-ethylpyrrolidin-3-one in the

available literature, the pyrrolidine scaffold is a well-established pharmacophore present in

numerous FDA-approved drugs.[3][4] Pyrrolidine and its derivatives are known to exhibit a wide

range of biological activities, including but not limited to, anticancer, anti-inflammatory, and

antimicrobial effects.[5]

The presence of a ketone at the 3-position and an ethyl group at the 1-position on the

pyrrolidine ring of 1-ethylpyrrolidin-3-one offers synthetic handles for the creation of diverse

chemical libraries. These derivatives can then be screened for various biological activities,

making 1-ethylpyrrolidin-3-one a potentially valuable building block for drug discovery and

development programs. The structural similarity to other biologically active pyrrolidinones

suggests that this compound and its derivatives could be promising candidates for future

pharmacological investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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